2-[(1-bromo-2-naphthyl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide

• Molecular Formula: C19H15BrFNO2
• Molecular Weight: 388.2 g/mol
• IUPAC Name: 2-(1-bromonaphthalen-2-yl)oxy-N-(3-fluoro-4-methylphenyl)acetamide
• InChI: InChI=1S/C19H15BrFNO2/c1-12-6-8-14(10-16(12)21)22-18(23)11-24-17-9-7-13-4-2-3-5-15(13)19(17)20/h2-10H,11H2,1H3,(H,22,23)
• InChI Key: NBRLJPZKBXMBHC-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=C(C3=CC=CC=C3C=C2)Br)F

Description

2-[(1-bromo-2-naphthyl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BFA or BFAA and is synthesized through a specific method that involves several steps.

Mechanism Of Action

BFA inhibits the function of certain proteins by binding to specific sites on the protein molecule. This binding disrupts the normal function of the protein, leading to a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
BFA has been found to have a range of biochemical and physiological effects, including the inhibition of protein function, the disruption of intracellular protein trafficking, and the induction of apoptosis in cancer cells. Additionally, BFA has been shown to have anti-inflammatory properties and has been used in the treatment of various inflammatory conditions.

Advantages And Limitations For Lab Experiments

BFA has several advantages for use in lab experiments, including its ability to inhibit protein function and its potential use in drug delivery systems. However, there are also limitations to its use, including the potential for toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research involving BFA, including the development of new drug delivery systems, the study of its anti-inflammatory properties, and the investigation of its potential use in cancer research. Additionally, further research is needed to fully understand the mechanism of action of BFA and its potential applications in various scientific fields.
Conclusion:
2-[(1-bromo-2-naphthyl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide is a chemical compound that has shown promise in various scientific fields, including cancer research and drug delivery systems. Its mechanism of action and biochemical and physiological effects have been extensively studied, and there are several potential future directions for research involving this compound. However, careful handling and storage are necessary due to its potential toxicity.

Synthesis Methods

The synthesis of BFA involves a multistep process that begins with the reaction of 2-naphthol with phosphoryl chloride to form 2-naphthyl phosphate. This is then reacted with sodium bromide to form 2-naphthyl bromide, which is further reacted with 3-fluoro-4-methyl aniline to form 2-[(1-bromo-2-naphthyl)oxy]-N-(3-fluoro-4-methylphenyl)acetamide.

Scientific Research Applications

BFA has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research involves the study of its mechanism of action and biochemical and physiological effects. BFA has been found to inhibit the function of certain proteins, which makes it a potential candidate for use in cancer research. Additionally, BFA has been used in the study of intracellular protein trafficking and has shown promise in the development of new drug delivery systems.